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A deep dive into the performance characteristics of Thulium-doped fibers (TDFs) and Erbium-

doped fibers (EDFs), including co-doped variants, reveals distinct operational advantages that

cater to different applications, from telecommunications to medical surgery and materials

processing. This guide provides an objective comparison of their performance, supported by

experimental data, to assist researchers, scientists, and drug development professionals in

selecting the appropriate fiber technology.

Performance Comparison at a Glance
The fundamental differences in the atomic energy levels of Thulium (Tm³⁺) and Erbium (Er³⁺)

ions dictate their distinct operating wavelengths and performance metrics. TDFs are renowned

for their efficiency in the ~2 µm spectral region, while EDFs are the cornerstone of optical

communications in the 1.5 µm band. Co-doping with other rare-earth elements, such as

Ytterbium (Yb³⁺), is a common technique to enhance pump absorption and overall efficiency.
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Feature
Thulium-Doped
Fiber (TDF)

Erbium-Doped
Fiber (EDF)

Thulium-Ytterbium
Co-doped Fiber
(TYDF)

Operating Wavelength 1.8 - 2.1 µm[1][2]
1.53 - 1.61 µm (C & L-

Band)[3]
~2 µm[4][5]

Common Pump

Wavelength
790 nm[6] 980 nm, 1480 nm[3][7]

905 nm, 931 nm, 975

nm[4][8]

Typical Slope

Efficiency
50% - 72%[6][9][10]

~30% (for 1.5µm

laser)
27% - 32%[4][11]

Maximum Output

Power
>1.9 kW[12] >20 W (Amplifier)[13] 75 W[4]

Typical Gain >15 dB (Amplifier)
Up to 30 dB

(Amplifier)[14]

N/A (Primarily for

Lasers)

Noise Figure

(Amplifier)
N/A ~3 - 6 dB[3] N/A

Key Advantage

High quantum

efficiency (>100%) via

cross-relaxation[6]

Dominant technology

for telecom, low

noise[7]

Efficient pumping via

Yb sensitization[5]

In-Depth Analysis of Fiber Types
Thulium-Doped Fibers (TDFs)
Thulium-doped fibers are highly efficient sources for generating light in the eye-safe 2 µm

wavelength region. This operational window is advantageous for applications such as medical

surgery, as water in biological tissue strongly absorbs light at these wavelengths, and for

atmospheric applications like LiDAR.[12][15]

A key characteristic of TDFs is the "two-for-one" cross-relaxation process when pumped at

approximately 790 nm.[6][16] In this phenomenon, a single pump photon excites a Tm³⁺ ion,

which then transfers part of its energy to a neighboring ion, resulting in two ions in the excited

state. This allows for quantum efficiencies exceeding 100% and very high slope efficiencies in
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TDF lasers.[6] Experimental results have demonstrated slope efficiencies greater than 70%.[9]

[10]

Experimental Data on TDF Laser Performance:

Tm₂O₃
Concentrati
on (wt%)

Al₂O₃
Concentrati
on (wt%)

Emission
Wavelength
(nm)

Slope
Efficiency
(%)

Max Output
Power (W)

Reference

3.8 Not Specified 2025 71.1 22.6 [10]

5.6 Not Specified 2036 72.4 24.4 [10]

~4 ~0.4 Not Specified 67% >40 [6]

2.2 ~0.22 Not Specified 58% >60 [6]

Erbium-Doped Fibers (EDFs)
Erbium-doped fibers are the workhorse of modern telecommunications, forming the core of

Erbium-Doped Fiber Amplifiers (EDFAs) that boost optical signals in long-haul fiber optic

networks.[7] EDFs operate in the C-band (1530-1565 nm) and L-band (1565-1625 nm), which

coincides with the low-loss transmission window of silica fibers.

EDFs are typically pumped at 980 nm or 1480 nm.[7] Pumping at 980 nm generally offers a

lower noise figure, which is critical for maintaining signal integrity in communication systems,

while 1480 nm pumping can also be very efficient.[3] EDFAs are prized for their high gain, low

noise, and broad amplification bandwidth.[7] A noise figure close to the theoretical minimum of

3 dB is achievable with 980 nm pumping.[3]

Thulium-Ytterbium Co-doped Fibers (TYDFs)
To improve the pumping efficiency of TDFs, especially with readily available high-power diodes,

ytterbium is often used as a co-dopant. In a Thulium-Ytterbium co-doped fiber (TYDF), the Yb³⁺

ions efficiently absorb pump energy (e.g., at 975 nm) and then transfer this energy to the Tm³⁺

ions.[5] This process, known as sensitization, allows for robust and high-power laser sources in

the 2 µm region.
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Experiments with TYDFs have demonstrated significant output powers, reaching 75 W with a

slope efficiency of 32% with respect to the launched pump power.[4] This approach is

analogous to the Ytterbium-Erbium co-doped fibers used for high-power 1.5 µm lasers and

amplifiers.[5]

Experimental Protocols & Methodologies
The characterization of doped fibers typically involves constructing a laser or amplifier setup to

measure key performance metrics like slope efficiency, output power, and spectral

characteristics.

Standard Fiber Laser Characterization Setup
A common experimental setup for evaluating the performance of a doped fiber involves a linear

laser cavity. The core components include:

Pump Source: A high-power laser diode (e.g., 793 nm for TDFs) is used to excite the active

ions in the fiber.[2]

Pump Combiner: This component couples the pump light into the cladding of the doped fiber

while allowing the signal to pass through the core.[17]

Active Fiber: A length of the doped fiber (TDF, EDF, etc.) acts as the gain medium. The

optimal length depends on the doping concentration and pump power.[2]

Cavity Mirrors: A laser cavity is formed, often by a high-reflectivity Fiber Bragg Grating (FBG)

on one end and the Fresnel reflection (~4%) from a perpendicularly cleaved fiber facet on

the other end.[15]

Dichroic Mirrors/Filters: These are used to separate the residual pump light from the

generated laser signal at the output.[10]

Measurement Equipment: A power meter is used to measure the output power, and an

optical spectrum analyzer (OSA) is used to characterize the emission wavelength and

bandwidth.[17]
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The slope efficiency is determined by plotting the laser's output power as a function of the

absorbed pump power and calculating the slope of the linear portion of the graph.

Pump & Coupling

Laser Cavity
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Pump Laser Diode(s)
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Click to download full resolution via product page

Typical experimental workflow for fiber laser characterization.

Signaling Pathways and Energy Level Diagrams
The distinct performance of these fibers originates from their electronic energy level structures.

Thulium (Tm³⁺) Energy Level Diagram
When pumped at 790 nm, Tm³⁺ ions are excited from the ground state (³H₆) to the ³H₄ level. A

subsequent cross-relaxation process (³H₄, ³H₆ → ³F₄, ³F₄) efficiently populates the upper laser

level (³F₄), leading to two excited ions for a single pump photon. The laser transition then

occurs from the ³F₄ level back to the ³H₆ ground state, emitting photons around 2 µm.[6][18][19]

³H₆ (Ground State)

³H₄

 Pump
(790 nm) ³F₄ (Upper Laser Level)

 Laser Emission
(~1.9 - 2.1 µm) 

³H₅

 Cross-Relaxation 

Non-Radiative
Decay

Click to download full resolution via product page

Energy levels for Thulium (Tm³⁺) showing the 790 nm pump scheme.

Erbium (Er³⁺) Energy Level Diagram
For erbium, a 980 nm pump excites ions from the ground state (⁴I₁₅/₂) to the ⁴I₁₁/₂ level. The

ions then quickly decay non-radiatively to the metastable ⁴I₁₃/₂ upper laser level. The

stimulated emission responsible for amplification occurs as ions transition from ⁴I₁₃/₂ back to

the ⁴I₁₅/₂ ground state, releasing photons in the 1.5 µm band. Pumping at 1480 nm directly

excites ions from the ground state into the ⁴I₁₃/₂ manifold.[20][21][22][23][24]
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⁴I₁₅/₂ (Ground State) ⁴I₁₃/₂ (Upper Laser Level) Pump (1480 nm) 
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Energy levels for Erbium (Er³⁺) showing 980 nm and 1480 nm pump schemes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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